Cas no 5457-66-9 (Octanoic acid,1,1-dimethylethyl ester)

• Product Name: Octanoic acid,1,1-dimethylethyl ester
• CAS No: 5457-66-9
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 371462
• PubChem ID: 79562
• Update Time: 2025-04-19

Octanoic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,1,1-dimethylethyl ester
• tert-butyl octanoate
• Octanoic acid, t-butyl ester
• Octanoic acid, 1,1-dimethylethyl ester
• tert-Butyl octanoate #
• AI3-31004
• 5457-66-9
• octanoic acid tert-butyl ester
• t-butyl octanoate
• Octanoic acid-tert butyl ester
• DTXSID90202995
• AKOS013211228
• NSC-23944
• SCHEMBL3823631
• Octanoic acid, tert-butyl ester
• NSC 23944
• NS00033132
• BRHAUGJKIFZHDU-UHFFFAOYSA-N
• NSC23944
• EINECS 226-717-0
• Octanoic acid,1-dimethylethyl ester

• Inchi： 1S/C12H24O2/c1-5-6-7-8-9-10-11(13)14-12(2,3)4/h5-10H2,1-4H3
• InChI Key： BRHAUGJKIFZHDU-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3